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Introduction
2-Iodophenol (CAS No. 533-58-4) is an aromatic organic compound recognized for its utility in

organic synthesis and its potential as an antimicrobial agent.[1][2][3][4] As a member of the

halophenol class, it exhibits both antifungal and disinfectant properties.[2][4] Phenolic

compounds, in general, exert their antimicrobial effects by disrupting microbial cell membranes,

leading to the leakage of intracellular components and inhibition of essential enzymes.[5] This

document provides detailed application notes and standardized protocols for evaluating the

antifungal and disinfectant efficacy of 2-Iodophenol.

Antifungal Applications
The antifungal activity of 2-Iodophenol can be quantified through the determination of its

Minimum Inhibitory Concentration (MIC) and by assessing the zone of inhibition in agar

diffusion assays. While specific MIC data for 2-Iodophenol against a wide range of fungi is not

extensively published, related halophenol compounds have demonstrated significant fungitoxic

activity. For instance, 5-iodo-2-nitrophenol has been shown to inhibit various fungi at

concentrations below 10 µg/ml.[6]
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The proposed mechanism of action for phenolic compounds like 2-Iodophenol involves the

disruption of the fungal cell membrane. This leads to increased permeability, leakage of

cytoplasmic contents, and ultimately, cell death. Additionally, these compounds can denature

essential proteins and enzymes within the fungal cell.[7][8]
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Proposed antifungal mechanism of 2-Iodophenol.

Quantitative Antifungal Data (Illustrative)
The following table presents illustrative Minimum Inhibitory Concentration (MIC) data for 2-
Iodophenol against common fungal pathogens, based on the expected activity of halophenols.

Fungal Species Type
Illustrative MIC Range
(µg/mL)

Candida albicans Yeast 8 - 32

Aspergillus fumigatus Mold 16 - 64

Trichophyton rubrum Dermatophyte 4 - 16
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Experimental Protocol: Antifungal Susceptibility Testing
(Broth Microdilution)
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines

for antifungal susceptibility testing of yeasts and filamentous fungi.[9][10]
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Start

Prepare 2-Iodophenol Stock Solution

Perform Serial Dilutions in 96-Well Plate

Inoculate Microplate

Prepare Standardized Fungal Inoculum
(0.5 McFarland)

Incubate at 35°C for 24-48 hours

Read MIC (Lowest Concentration with No Visible Growth)

End
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Start

Prepare and Sterilize Test Surfaces
(e.g., Stainless Steel Coupons)

Inoculate Test Surfaces and Allow to Dry

Prepare Standardized Microbial Inoculum

Apply 2-Iodophenol Solution to Surfaces

Allow Specified Contact Time

Neutralize Disinfectant Action

Recover Surviving Microorganisms

Plate Serial Dilutions and Count Colonies

Calculate Log₁₀ Reduction

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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